Cas no 51904-91-7 (5-Chlorosulfonyl-2-Methoxybenzoic Acid)

• Product Name: 5-Chlorosulfonyl-2-Methoxybenzoic Acid
• CAS No: 51904-91-7
• MF: C₈H₇ClO₅S
• MW: 250.656180620193
• MDL: MFCD00066912
• CID: 89681
• PubChem ID: 104007
• Update Time: 2025-06-07

5-Chlorosulfonyl-2-Methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-chlorosulphonyl-2-anisic acid
• 5-Chlorosulfonyl-2-methoxybenzoic acid
• 5-(chlorosulfonyl)-2-methoxyBenzoic acid
• 89469-32-9
• BCA90491
• 5-Chlorosulphonyl-2-methoxy benzoic acid
• 5-(Chlorosulfonyl)-2-methoxybenzoic acid #
• A7637
• NS00032369
• 5-Chlorosulphonyl-2-Methoxybenzoic Acid
• Z316121652
• 5-(Chlorosulphonyl)-2-methoxybenzoic acid
• Benzoic acid, 5-(chlorosulfonyl)-2-methoxy-
• D72677
• AKOS000132993
• 5-(Chlorosulfonyl)-2-methoxybenzoicacid
• EINECS 257-507-7
• SCHEMBL1364551
• CS-0040598
• AKOS024273183
• 5-chlorosulphonyl-2-methoxy-benzoic acid
• FT-0682923
• PS-10854
• EN300-36927
• DTXSID60199868
• 5-Chlorosulfonyl-2-methoxybenzoicacid
• 51904-91-7
• 2-methoxy-5-chlorosulfonylbenzoic acid
• MFCD00066912
• GS3079
• STL555560
• BBL101763
• DB-071448
• 5-Chlorosulfonyl-2-Methoxybenzoic Acid

• MDL： MFCD00066912
• Inchi： 1S/C8H7ClO5S/c1-14-7-3-2-5(15(9,12)13)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： OUBZCDOQEMLMAB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C(=O)O)C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 249.97000
• Monoisotopic Mass: 249.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 441.8±30.0 °C at 760 mmHg
• Flash Point: 221.0±24.6 °C
• Refractive Index: 1.565
• PSA: 89.05000
• LogP: 2.40170
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Chlorosulfonyl-2-Methoxybenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)